Cas no 74450-98-9 (1-methyl-2-thioxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-methyl-2-thioxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 74450-98-9
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 1767896
• PubChem ID: 156490
• Update Time: 2025-04-21

1-methyl-2-thioxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-thioxo-1,2-dihydropyridine-3-carboxylic acid
• 1-Methyl-2-sulfanylpyridinium-3-carboxylate
• 3-pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo-
• pyridinium, 3-carboxy-2-mercapto-1-methyl-, inner salt
• 1-methyl-2-sulfanylidenepyridine-3-carboxylic acid
• AJ-333/25022069
• 74450-98-9
• DTXSID70225465
• AJ-333/25022058
• AKOS006279057
• AKOS006278772

• Inchi： 1S/C7H7NO2S/c1-8-4-2-3-5(6(8)11)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： MMZRSAPLZXXNLI-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)O)=CC=CN1C

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 289.5°C at 760 mmHg
• Flash Point: 128.9°C
• Refractive Index: 1.674